N-cyclobutyl-1,3-benzoxazol-2-amine

• IUPAC Name: N-cyclobutyl-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C11H12N2O/c1-2-7-10-9(6-1)13-11(14-10)12-8-4-3-5-8/h1-2,6-8H,3-5H2,(H,12,13)
• InChI Key: AGHKQXTXBDIBTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=NC3=CC=CC=C3O2
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol

Description

“N-cyclobutyl-1,3-benzoxazol-2-amine” is a derivative of benzoxazole. Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Benzoxazole and its derivatives are important in medicinal, pharmaceutical, and industrial areas due to their diverse therapeutic potential.

Synthesis Analysis

The synthesis of benzoxazole derivatives has been reported in several studies. For instance, one study reported the synthesis of two novel benzoxazole-based series, namely 2-phenyl benzoxazole sulfonamide and 2-piperidine-benzoxazole sulfonamides. Another study described the synthesis of a new series of cyclic amine containing benzoxazole and benzoxazolone derivatives.

Molecular Structure Analysis

The molecular structure of “N-cyclobutyl-1,3-benzoxazol-2-amine” contains several bonds, including non-H bonds, multiple bonds, rotatable bonds, double bonds, aromatic bonds, and a four-membered ring.

Chemical Reactions Analysis

Benzoxazole derivatives, including “N-cyclobutyl-1,3-benzoxazol-2-amine”, can act as weak organic bases. They have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium ions and hydroxide ions.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-cyclobutyl-1,3-benzoxazol-2-amine, focusing on six unique fields:

Pharmaceutical Development

N-cyclobutyl-1,3-benzoxazol-2-amine has shown potential in pharmaceutical research, particularly in the development of new therapeutic agents. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. .

Chemical Synthesis

In the field of chemical synthesis, N-cyclobutyl-1,3-benzoxazol-2-amine is utilized as a building block for the synthesis of more complex molecules. Its reactivity and stability make it an ideal intermediate in organic synthesis, facilitating the creation of diverse chemical entities. .

Material Science

Material scientists are investigating the use of N-cyclobutyl-1,3-benzoxazol-2-amine in the development of advanced materials. Its incorporation into polymer matrices can enhance the mechanical and thermal properties of the resulting materials. .

Mechanism of Action

Target of Action

N-cyclobutyl-1,3-benzoxazol-2-amine is a benzoxazole derivative . Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery . The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Mode of Action

Benzoxazole derivatives have been reported to inhibit the inha enzyme, which is involved in the biosynthesis of mycolic acids, a key factor for the survival and pathogenesis of mycobacterium tuberculosis .

Result of Action

Benzoxazole derivatives have been reported to exhibit antimycobacterial activity against mycobacterium tuberculosis h37rv strain .

Future Directions

Benzoxazole and its derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery. There has been a large upsurge in the synthesis of benzoxazole via different pathways. Therefore, the future direction in this field could involve the development of new synthetic methodologies for benzoxazole derivatives and their evaluation for various biological activities.